Cas no 1022510-34-4 (2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide)

• Product Name: 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide
• CAS No: 1022510-34-4
• MF: C₁₈H₁₃F₃N₂O₃
• MW: 362.302634954453
• MDL: MFCD00955311
• CID: 4568234
• Update Time: 2025-06-15

2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethoxy)benzyl]acetamide
• 2-(1H-indol-3-yl)-2-oxo-N-[[3-(trifluoromethoxy)phenyl]methyl]acetamide
• 2-(1H-indol-3-yl)-2-oxo-N-{[3-(trifluoromethoxy)phenyl]methyl}acetamide
• 2-INDOL-3-YL-2-OXO-N-((3-(TRIFLUOROMETHOXY)PHENYL)METHYL)ETHANAMIDE
• 2-(1H-indol-3-yl)-2-oxo-N-(3-(trifluoromethoxy)benzyl)acetamide
• 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide

• MDL： MFCD00955311
• Inchi： 1S/C18H13F3N2O3/c19-18(20,21)26-12-5-3-4-11(8-12)9-23-17(25)16(24)14-10-22-15-7-2-1-6-13(14)15/h1-8,10,22H,9H2,(H,23,25)
• InChI Key： GVZVEYCUWZBDMQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CNC(C(C1=CNC2C=CC=CC1=2)=O)=O)(F)F

Computed Properties

• Exact Mass: 362.087827g/mol
• Monoisotopic Mass: 362.087827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.2
• Molecular Weight: 362.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide

Introduction to 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide (CAS No. 1022510-34-4) in Modern Chemical and Pharmaceutical Research

The compound 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide, identified by its CAS number 1022510-34-4, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of key functional groups, such as the indole moiety and the trifluoromethoxy substituent, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, indole derivatives have been extensively studied for their diverse biological activities. The indole ring system, a core structural component of 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide, is known for its role in modulating various biological pathways. Specifically, indole-based compounds have demonstrated efficacy in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The structural versatility of indole derivatives allows for the design of molecules with tailored pharmacological profiles, making them valuable tools in medicinal chemistry.

The incorporation of the trifluoromethoxy group into the benzylacetamide moiety further enhances the pharmacological potential of this compound. Trifluoromethoxy substituents are frequently employed in drug design due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. In particular, this group has been shown to enhance the lipophilicity of molecules, facilitating their penetration across biological membranes. This property is particularly relevant in the context of developing orally active drugs, where efficient absorption is critical for therapeutic efficacy.

Current research endeavors are focused on elucidating the mechanisms through which 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide exerts its biological effects. Preliminary investigations suggest that this compound may interact with specific targets within cellular signaling pathways associated with disease progression. For instance, studies indicate that indole derivatives can modulate the activity of transcription factors and kinases involved in cancer cell proliferation and survival. The presence of the trifluoromethoxy group may further enhance these interactions by optimizing binding kinetics and receptor affinity.

In addition to its potential therapeutic applications, 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide has been explored as a scaffold for developing novel chemical probes. Chemical probes are synthetic molecules designed to interrogate specific biological processes or pathways with high selectivity and potency. By leveraging the structural features of this compound, researchers aim to gain deeper insights into the molecular mechanisms underlying various diseases. This approach not only accelerates the discovery of new therapeutic targets but also provides valuable tools for validating drug candidates in preclinical studies.

The synthesis of 2-(1H-Indol-3-yl)-2-oxo-N-3-(trifluoromethoxy)benzylacetamide presents unique challenges due to its complex structural architecture. Advanced synthetic methodologies are employed to construct the indole ring system and introduce the trifluoromethoxy group with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized to achieve these transformations efficiently. The optimization of synthetic routes is crucial for ensuring high yields and purity, which are essential for subsequent biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(1H-Indol-3-ylyl)-2-oxy-N--(trifluoromethoxy)benzylacetamide and its target proteins. These studies provide insights into binding modes, affinity constants, and potential side effects, enabling rational drug design modifications. By integrating experimental data with computational predictions, researchers can refine lead compounds to enhance their pharmacological properties. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biochemists, and computational scientists in advancing drug discovery efforts.

The future prospects of 2-(1H-indol--ylyl)-2-oxy-N--(trifluoromethoxy)benzylacetamide are promising, with ongoing research aimed at expanding its therapeutic applications. Clinical trials are being planned to evaluate its efficacy in treating conditions such as cancer and inflammatory disorders. Additionally, efforts are underway to develop derivatives with improved pharmacokinetic profiles through structure-based drug design principles. The integration of artificial intelligence (AI) and machine learning (ML) tools is also facilitating the identification of novel analogs with enhanced biological activity.

In conclusion, 2-(1H-indol--ylyl)- 2-oxy-N--(trifluoromethoxy)benzylacetamide (CAS No. 1022510--34--4) represents a significant advancement in chemical and pharmaceutical research due to its unique structural features and potential therapeutic applications。 Its indole core、 trifluoromethoxy substituent，and benzylacetamide moiety collectively contribute to its diverse biological activities。 As research progresses，this compound is poised to play a pivotal role in developing novel treatments for various diseases， further underscoring its importance in modern medicinal chemistry。